Cas no 931411-87-9 (1H-Pyrrolo[2,3-b]pyridine, 4-[4-(phenylmethyl)-1-piperidinyl]-)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine, 4-[4-(phenylmethyl)-1-piperidinyl]-
• CAS No: 931411-87-9
• MF: C₁₉H₂₁N₃
• MW: 291.390144109726
• CID: 833008
• PubChem ID: 49759006
• Update Time: 2025-04-19

1H-Pyrrolo[2,3-b]pyridine, 4-[4-(phenylmethyl)-1-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine, 4-[4-(phenylmethyl)-1-piperidinyl]-
• 1H-Pyrrolo[2,3-b]pyridine,4-[4-(phenylmethyl)-1-piperidinyl]-
• 931411-87-9

• Inchi： 1S/C19H21N3/c1-2-4-15(5-3-1)14-16-8-12-22(13-9-16)18-7-11-21-19-17(18)6-10-20-19/h1-7,10-11,16H,8-9,12-14H2,(H,20,21)
• InChI Key： XJCVWLPTMJZZFS-UHFFFAOYSA-N
• SMILES： N1(C2C=CN=C3C=2C=CN3)CCC(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 291.17400
• Monoisotopic Mass: 291.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.9A^2
• XLogP3: 4.1

Experimental Properties

• Density: 1.186
• Boiling Point: 496.6°C at 760 mmHg
• Flash Point: 254.1°C
• Refractive Index: 1.659
• PSA: 31.92000
• LogP: 4.08700